Cas no 1021111-56-7 (N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1021111-56-7
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 6223739
• PubChem ID: 42109587
• Update Time: 2025-07-22

N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide
• VU0632579-1
• AKOS024493642
• N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxochromene-3-carboxamide
• 1021111-56-7
• F5051-0198
• N-(5-(6-methoxypyridazin-3-yl)-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C22H17N3O4/c1-13-7-8-14(17-9-10-20(28-2)25-24-17)12-18(13)23-21(26)16-11-15-5-3-4-6-19(15)29-22(16)27/h3-12H,1-2H3,(H,23,26)
• InChI Key： CXLUTWKOCUWOMJ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(NC1C=C(C2=CC=C(N=N2)OC)C=CC=1C)=O)=O

Computed Properties

• Exact Mass: 387.12190603g/mol
• Monoisotopic Mass: 387.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide

N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 1021111-56-7): A Comprehensive Overview

N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 1021111-56-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of chromene and pyridazine, two heterocyclic compounds known for their diverse biological activities. The unique structural features of this compound make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide is characterized by the presence of a chromene ring, which is fused with a pyridazine moiety. The methoxy group on the pyridazine ring and the methyl group on the phenyl ring contribute to its overall stability and bioavailability. These structural elements are crucial for understanding the compound's pharmacological properties and its potential as a therapeutic agent.

Recent studies have highlighted the potential of N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide in various biological systems. One of the most notable areas of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary investigations into the antitumor activity of N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide have yielded promising results. In cell line studies, it has demonstrated significant cytotoxic effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, suggesting its potential as a chemotherapeutic agent.

In addition to its anti-inflammatory and antitumor properties, N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide have been evaluated in preclinical studies. These studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's stability in plasma and its ability to cross the blood-brain barrier further enhance its therapeutic potential.

To further validate the therapeutic potential of N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and dosing regimens of the compound in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-[5-(6-methoxypyridazin-3-yl)-2-methylphenyl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 1021111-56-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for addressing unmet medical needs in various disease areas.